Cas no 856568-20-2 ((4-chlorophenyl)-(4-methoxyphenyl)methanamine)
(4-chlorophenyl)-(4-methoxyphenyl)methanamine is a versatile compound with distinct aromatic properties. It exhibits potent reactivity in various organic transformations, enabling the synthesis of complex molecules. The unique combination of chlorine and methoxy groups endows this compound with enhanced solubility and stability, making it a valuable tool in chemical research.
856568-20-2 structure
Product Name:(4-chlorophenyl)-(4-methoxyphenyl)methanamine
CAS No:856568-20-2
MF:C14H14ClNO
MW:247.720062732697
MDL:MFCD04115331
CID:1846298
PubChem ID:24689000
Update Time:2025-07-18
(4-chlorophenyl)-(4-methoxyphenyl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- (4-chlorophenyl)-(4-methoxyphenyl)methanamine
- 1-(4-CHLOROPHENYL)-1-(4-METHOXYPHENYL)METHYLAMINE
- 1-(4-Chlorophenyl)-1-(4-methoxyphenyl)methanamine
- SCHEMBL17842538
- AKOS016048945
- (4-CHLOROPHENYL)(4-METHOXYPHENYL)METHANAMINE
- EN300-6474526
- 856568-20-2
- DTXSID90640712
- CS-0200158
- AKOS000169573
- Z291232706
- MFCD04115331
-
- MDL： MFCD04115331
- Inchi： 1S/C14H14ClNO/c1-17-13-8-4-11(5-9-13)14(16)10-2-6-12(15)7-3-10/h2-9,14H,16H2,1H3
- InChI Key： CCICTLJYDLLZDO-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)OC)N
Computed Properties
- Exact Mass: 247.0763918g/mol
- Monoisotopic Mass: 247.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 35.2Ų
(4-chlorophenyl)-(4-methoxyphenyl)methanamine Security Information
- Signal Word：Warning
- Hazard Statement： H302;H315;H319;H335
- Warning Statement： P261;P305+P351+P338
- Storage Condition：2-8 °C
(4-chlorophenyl)-(4-methoxyphenyl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109662-1g |
(4-Chlorophenyl)(4-methoxyphenyl)methanamine |
856568-20-2 | 95% | 1g |
$476.70 | 2023-08-31 | |
| AstaTech | 67377-0.25/G |
1-(4-CHLOROPHENYL)-1-(4-METHOXYPHENYL)METHYLAMINE |
856568-20-2 | 97% | 0.25g |
$182 | 2023-09-16 | |
| AstaTech | 67377-1/G |
1-(4-CHLOROPHENYL)-1-(4-METHOXYPHENYL)METHYLAMINE |
856568-20-2 | 97% | 1g |
$454 | 2023-09-16 | |
| Enamine | EN300-6474526-0.05g |
(4-chlorophenyl)(4-methoxyphenyl)methanamine |
856568-20-2 | 95.0% | 0.05g |
$57.0 | 2025-02-20 | |
| Enamine | EN300-6474526-0.1g |
(4-chlorophenyl)(4-methoxyphenyl)methanamine |
856568-20-2 | 95.0% | 0.1g |
$84.0 | 2025-02-20 | |
| Enamine | EN300-6474526-0.25g |
(4-chlorophenyl)(4-methoxyphenyl)methanamine |
856568-20-2 | 95.0% | 0.25g |
$120.0 | 2025-02-20 | |
| Enamine | EN300-6474526-0.5g |
(4-chlorophenyl)(4-methoxyphenyl)methanamine |
856568-20-2 | 95.0% | 0.5g |
$189.0 | 2025-02-20 | |
| Enamine | EN300-6474526-1.0g |
(4-chlorophenyl)(4-methoxyphenyl)methanamine |
856568-20-2 | 95.0% | 1.0g |
$243.0 | 2025-02-20 | |
| Enamine | EN300-6474526-2.5g |
(4-chlorophenyl)(4-methoxyphenyl)methanamine |
856568-20-2 | 95.0% | 2.5g |
$481.0 | 2025-02-20 | |
| Enamine | EN300-6474526-5.0g |
(4-chlorophenyl)(4-methoxyphenyl)methanamine |
856568-20-2 | 95.0% | 5.0g |
$876.0 | 2025-02-20 |
(4-chlorophenyl)-(4-methoxyphenyl)methanamine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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